5-cyclopropyl-N-(4-ethoxyphenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-cyclopropyl-N-(4-ethoxyphenyl)-1-(4-methoxyphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C21H22N4O3/c1-3-28-18-10-6-15(7-11-18)22-21(26)19-20(14-4-5-14)25(24-23-19)16-8-12-17(27-2)13-9-16/h6-14H,3-5H2,1-2H3,(H,22,26)
• InChI Key: RDSOMMDJQRZKBX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=C(N(N=N2)C3=CC=C(C=C3)OC)C4CC4
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol

Description

5-cyclopropyl-N-(4-ethoxyphenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C21H22N4O3 and its molecular weight is 378.432. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : Compounds with structural similarities to "5-cyclopropyl-N-(4-ethoxyphenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide" are synthesized using various techniques, including the enole-mediated click Dimroth reaction, showcasing methods to create triazole derivatives with potential biomedical applications (Pokhodylo, Slyvka, & Pavlyuk, 2020).
• Crystal Structure : The crystal structure and detailed synthesis pathways of similar compounds indicate their potential in drug development and structural biology studies, offering insights into molecular configurations and interactions (Lu et al., 2021).

Biological Activities

• Antimicrobial and Antioxidant Properties : Some triazole derivatives exhibit significant antimicrobial and antioxidant activities, suggesting their potential use in treating infections and preventing oxidative stress-related diseases (Bektaş et al., 2007).
• Antiproliferative Activity : The inhibitory activity against cancer cell lines by compounds with similar structures highlights the potential for developing novel anticancer agents (Lu et al., 2021).

Advanced Synthesis and Application

• Efficient Synthesis Methods : New methods for synthesizing 5-substituted ethyl 1,2,4-triazole-3-carboxylates demonstrate the versatility of triazole compounds in organic synthesis, acting as building blocks for more complex molecules (Khomenko, Doroschuk, & Lampeka, 2016).
• Cycloaddition Reactions : The synthesis of arylselanyl-1H-1,2,3-triazole-4-carboxylates via organocatalytic cycloaddition opens new pathways for creating high-functionalized 1,2,3-triazoles, useful in medicinal chemistry and drug design (Seus et al., 2012).